9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol

• IUPAC Name: 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol
• InChI: InChI=1S/C16H21N3O2S/c1-11-9-12-14(17-10-18-15(12)22-11)19-6-4-16(5-7-19)13(20)3-2-8-21-16/h9-10,13,20H,2-8H2,1H3
• InChI Key: NZVXHCOXGYFFRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)N3CCC4(CC3)C(CCCO4)O
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol, also known as MTSET, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MTSET is a spirolactone compound that contains a thieno[2,3-d]pyrimidine ring system and an azaspiro[5.5]undecane ring system.

Mechanism of Action

9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol acts as an irreversible inhibitor of cysteine proteases by covalently modifying the active site cysteine residue. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol also acts as a reversible inhibitor of ion channels and transporters by binding to specific cysteine residues in the protein. The exact mechanism of action of 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol is complex and varies depending on the protein being studied.
Biochemical and Physiological Effects:
9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has been shown to have a variety of biochemical and physiological effects depending on the protein being studied. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has been shown to inhibit the activity of cysteine proteases in vitro and in vivo. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has also been shown to inhibit the activity of ion channels and transporters in vitro. Additionally, 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has been shown to modulate the activity of G protein-coupled receptors and other membrane proteins.

Advantages and Limitations for Lab Experiments

9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has several advantages for lab experiments. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol is a potent inhibitor of cysteine proteases and can be used to study the function of these enzymes in various biological processes. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol is also a reversible inhibitor of ion channels and transporters, allowing for the study of the function of these proteins. However, 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has some limitations for lab experiments. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol is an irreversible inhibitor of cysteine proteases, which can make it difficult to study the function of these enzymes over time. Additionally, 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol can have off-target effects on other proteins, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol. One area of research is the development of more specific inhibitors of cysteine proteases that do not have off-target effects. Another area of research is the study of the function of ion channels and transporters using 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol and other spirolactone compounds. Additionally, the use of 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol and other spirolactone compounds in drug discovery is an area of active research.

Synthesis Methods

9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol can be synthesized through a multi-step process involving the reaction of thieno[2,3-d]pyrimidine with various reagents. The synthesis method has been optimized to produce high yields of 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol with high purity. The exact details of the synthesis method are beyond the scope of this paper but can be found in the scientific literature.

Scientific Research Applications

9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has been widely used in scientific research due to its unique properties. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol is a potent inhibitor of cysteine proteases and has been used to study the function of cysteine proteases in various biological processes. 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has also been used as a tool to study the function of ion channels and transporters. Additionally, 9-(6-methylthieno[2,3-d]pyrimidin-4-yl)-1-oxa-9-azaspiro[5.5]undecan-5-ol has been used to study the function of G protein-coupled receptors and other membrane proteins.